Cas no 2229605-34-7 (1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol)
1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
- 1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol
- EN300-1864997
- 2229605-34-7
-
- Inchi: 1S/C17H22N2O/c1-12-16(17(9-10-17)14(3)20)13(2)19(18-12)11-15-7-5-4-6-8-15/h4-8,14,20H,9-11H2,1-3H3
- InChI Key: VXBHYHKZBRVDOX-UHFFFAOYSA-N
- SMILES: OC(C)C1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CC1
Computed Properties
- Exact Mass: 270.173213330g/mol
- Monoisotopic Mass: 270.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38Ų
1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1864997-0.05g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 0.05g |
$1212.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-0.1g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 0.1g |
$1269.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-0.25g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 0.25g |
$1328.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-0.5g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 0.5g |
$1385.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-1.0g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1864997-2.5g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 2.5g |
$2828.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-5.0g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1864997-10.0g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1864997-1g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 1g |
$1442.0 | 2023-09-18 | ||
| Enamine | EN300-1864997-5g |
1-[1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-ol |
2229605-34-7 | 5g |
$4184.0 | 2023-09-18 |
1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol
Research Briefing on 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2229605-34-7)
The compound 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol (CAS: 2229605-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic pathways for 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol, emphasizing its efficient production through multi-step organic reactions. The compound's structural complexity, featuring a pyrazole ring and a cyclopropyl group, has been shown to confer stability and selectivity in biological systems. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.
In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. Preliminary data suggest that 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol exhibits potent activity against specific enzyme targets involved in inflammatory pathways. Its mechanism of action appears to involve modulation of key signaling molecules, making it a potential candidate for the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate its pharmacokinetic and pharmacodynamic profiles.
The compound's potential as a lead molecule in drug discovery has also been explored. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing insights for the design of derivatives with enhanced efficacy and reduced toxicity. Computational modeling and molecular docking studies have further supported these findings, revealing favorable interactions with target proteins.
Despite these advancements, challenges remain in the development of 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol represents a promising scaffold in medicinal chemistry, with potential applications in treating inflammatory and other diseases. Continued research and development efforts will be crucial to fully realize its therapeutic potential and translate laboratory findings into clinical benefits.
2229605-34-7 (1-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)